Cas no 370558-10-4 (Benzene,1-(1E)-1-buten-1-yl-2-fluoro-)

• Product Name: Benzene,1-(1E)-1-buten-1-yl-2-fluoro-
• CAS No: 370558-10-4
• MF: C₁₀H₁₁F
• MW: 150.192746400833
• CID: 297667
• PubChem ID: 15533535
• Update Time: 2025-04-19

Benzene,1-(1E)-1-buten-1-yl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1E)-1-buten-1-yl-2-fluoro-
• 1-but-1-enyl-2-fluorobenzene
• 1-[(E)-but-1-enyl]-2-fluorobenzene
• AG-F-29683
• AGN-PC-00PKNL
• Benzene,1-(1E)-1-butenyl-2-fluoro- (9CI)
• CTK4H7626
• 1-[(E)-But-1-Enyl]-2-Fluoro-Benzene
• BENZENE, 1-(1E)-1-BUTENYL-2-FLUORO- (9CI)
• SCHEMBL256659
• Benzene,1-(1E)-1-butenyl-2-fluoro-(9ci)
• 370558-10-4
• SCHEMBL15050711

• Inchi： 1S/C10H11F/c1-2-3-6-9-7-4-5-8-10(9)11/h3-8H,2H2,1H3/b6-3+
• InChI Key： YSNQDXUVWKGVFO-ZZXKWVIFSA-N
• SMILES： FC1C=CC=CC=1/C=C/CC

Computed Properties

• Exact Mass: 150.08400
• Monoisotopic Mass: 150.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.24890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes